Cas no 1021119-28-7 (4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide)

• Product Name: 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide
• CAS No: 1021119-28-7
• MF: C₂₁H₂₉N₅O₅
• MW: 431.485464811325
• CID: 6231384
• PubChem ID: 42065412
• Update Time: 2025-06-13

4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide
• F2442-0439
• AKOS024648388
• 1021119-28-7

• Inchi： 1S/C21H29N5O5/c1-6-31-19-13-18(22-14(2)23-19)25-7-9-26(10-8-25)21(27)24-15-11-16(28-3)20(30-5)17(12-15)29-4/h11-13H,6-10H2,1-5H3,(H,24,27)
• InChI Key： BQNYAGAJZJSBPB-UHFFFAOYSA-N
• SMILES： O=C(NC1C=C(C(=C(C=1)OC)OC)OC)N1CCN(C2C=C(N=C(C)N=2)OCC)CC1

Computed Properties

• Exact Mass: 431.21686904g/mol
• Monoisotopic Mass: 431.21686904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 98.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide

Comprehensive Overview of 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide (CAS No. 1021119-28-7)

The compound 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide, identified by its CAS No. 1021119-28-7, is a sophisticated small molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a pyrimidine core with a piperazine carboxamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating specific biological pathways, which aligns with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small molecule inhibitors and modulators has surged, driven by advancements in cancer research, neurodegenerative diseases, and metabolic disorders. The structural features of 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide suggest its potential utility in these areas. For instance, the trimethoxyphenyl group is often associated with tubulin-binding activity, a hot topic in anticancer drug development. Meanwhile, the piperazine moiety is a common pharmacophore in CNS-targeting drugs, sparking interest in its neurological applications.

From a synthetic chemistry perspective, the compound's CAS No. 1021119-28-7 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on medicinal chemistry optimization or high-throughput screening often prioritize such compounds due to their balanced physicochemical properties. The ethoxy-methylpyrimidine segment, for example, may enhance solubility while maintaining membrane permeability—a key consideration in modern druglikeness assessments.

The growing emphasis on AI-driven drug discovery has further amplified interest in structurally diverse compounds like 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide. Machine learning models trained on chemical databases frequently highlight such scaffolds for virtual screening campaigns. This aligns with frequent search queries like "novel piperazine derivatives in drug discovery" or "pyrimidine-based bioactive compounds," reflecting the scientific community's focus on innovative chemotypes.

Quality control and analytical characterization are paramount when working with CAS No. 1021119-28-7. Techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy are essential to verify structural integrity, especially for researchers publishing in journals with stringent chemical reproducibility standards. The compound's stability under various pH conditions and storage temperatures is another active area of investigation, addressing common concerns about long-term compound storage in pharmaceutical R&D.

Beyond its potential therapeutic applications, this compound exemplifies the intersection of heterocyclic chemistry and rational drug design. The strategic placement of the ethoxy and methyl groups on the pyrimidine ring offers opportunities for structure-activity relationship (SAR) studies—a trending topic in fragment-based drug discovery. Such investigations could unravel new binding modes with biological targets, answering frequent search queries like "how do substituents affect pyrimidine bioactivity?"

In conclusion, 4-(6-ethoxy-2-methylpyrimidin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperazine-1-carboxamide represents a compelling case study in contemporary medicinal chemistry. Its multi-target potential, coupled with rising interest in polypharmacology approaches, positions it as a valuable tool compound for academic and industrial researchers alike. As the scientific community continues to explore underutilized chemical space, compounds like this (registered under CAS No. 1021119-28-7) will undoubtedly play pivotal roles in addressing unmet medical needs through innovative molecular solutions.